2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate

• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-(1-benzylpiperidin-4-yl)ethyl methanesulfonate
• InChI: InChI=1S/C15H23NO3S/c1-20(17,18)19-12-9-14-7-10-16(11-8-14)13-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3
• InChI Key: VMBFWZVPVAMTOV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1CCN(CC1)CC2=CC=CC=C2

Description

2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate is a synthetic intermediate featuring a benzylpiperidine core linked to a methanesulfonate ester via an ethyl chain. The benzylpiperidine moiety is a common pharmacophore in bioactive molecules, particularly those targeting the central nervous system (CNS). The methanesulfonate group enhances solubility and serves as a leaving group in nucleophilic substitution reactions, making this compound valuable in medicinal chemistry for prodrug synthesis or as a precursor to active pharmaceutical ingredients (APIs) .

Preparation Methods

The synthesis of 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate typically involves the reaction of 1-benzylpiperidine with ethyl methanesulfonate under specific conditions. The reaction is carried out in the presence of a base, such as sodium hydride or potassium carbonate, in an aprotic solvent like dimethylformamide or dimethyl sulfoxide . The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified using standard techniques such as recrystallization or column chromatography.

Chemical Reactions Analysis

2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate undergoes various chemical reactions, including:

Substitution Reactions: It can undergo nucleophilic substitution reactions where the methanesulfonate group is replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding N-oxides or sulfoxides.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride to form the corresponding amines or alcohols.

Scientific Research Applications

Pharmaceutical Development

The compound serves as a valuable building block in the synthesis of various therapeutic agents. Its structure, which includes a benzyl-substituted piperidine moiety, enhances its reactivity and solubility, making it suitable for drug formulation. The methanesulfonate group contributes to improved bioavailability and pharmacokinetic profiles of derivatives synthesized from this compound.

Key Applications:

• Synthesis of Antidepressants: The compound's structural characteristics allow it to be modified into potential antidepressants that target specific neurotransmitter systems.
• Alzheimer's Disease Research: It is being explored for its ability to inhibit key enzymes involved in Alzheimer’s disease, such as acetylcholinesterase, which could lead to improved cognitive function in patients .

Research indicates that 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate exhibits various biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

Studies have shown that derivatives of this compound possess significant antimicrobial effects against a range of pathogens. The incorporation of sulfonamide groups has been particularly effective in enhancing these activities compared to non-sulfonamide counterparts.

Anticancer Mechanism

The compound has demonstrated the ability to induce apoptosis in cancer cells, with mechanisms involving increased caspase activity. Research on structurally similar compounds suggests that the piperidine ring may play a crucial role in receptor interactions that lead to anticancer effects .

Synthetic Chemistry

In synthetic chemistry, 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate is utilized as an intermediate for creating more complex molecules. Its versatile structure allows for various modifications, enabling chemists to explore new therapeutic avenues.

Synthetic Pathway Overview:

• Reagents Used: Common reagents include bases such as sodium hydride and solvents like dimethylformamide (DMF).
• Yield Optimization: Reaction conditions can be adjusted to maximize yield and purity, which is critical for subsequent applications in drug development .

Case Studies and Research Findings

Several case studies highlight the practical applications and biological evaluations of 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate:

• Antimicrobial Evaluation: A study demonstrated enhanced antimicrobial activity of sulfonamide derivatives against various bacterial strains .
• Anticancer Activity: Research indicated that the compound could induce apoptosis in specific cancer cell lines, suggesting its potential as an anticancer agent .
• Safety Profile: Toxicity studies have shown that the compound exhibits a favorable safety profile with no acute toxicity observed at doses up to 2000 mg/kg in animal models .

Mechanism of Action

The mechanism of action of 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate involves its interaction with specific molecular targets in biological systems. The compound can bind to receptors or enzymes, modulating their activity. For example, piperidine derivatives are known to interact with neurotransmitter receptors in the brain, influencing neurotransmission and exhibiting effects such as analgesia or sedation . The exact molecular pathways and targets can vary depending on the specific derivative and its structure.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name	CAS Number	Key Structural Features	Synthetic Yield	Applications/Notes
2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate	N/A	Benzylpiperidine + ethyl methanesulfonate	Not reported	Intermediate for prodrugs; potential CNS targeting due to benzylpiperidine scaffold.
(E)-N-(2-(1-Benzylpiperidin-4-yl)ethyl)-3-(3,4-dimethoxyphenyl)acrylamide	N/A	Benzylpiperidine + ethyl acrylamide + dimethoxyphenyl	87%	High-yield synthesis; likely CNS activity due to dimethoxy groups enhancing lipophilicity.
N-(2-(1-Benzylpiperidin-4-yl)ethyl)-6-bromo-4-oxo-4H-chromene-3-carboxamide	N/A	Benzylpiperidine + ethyl carboxamide + bromo-chromene	58%	Moderate yield; bromine may enhance electrophilic reactivity for further derivatization.
1-Benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate	37860-51-8	Benzylpiperidine + methyl group + tosylate	Not reported	Structural similarity (0.58/1.00); tosylate acts as a leaving group in synthesis .
1-(1-Benzylpiperidin-4-yl)-2,2,2-trifluoroethanone oxalate	1198286-70-2	Benzylpiperidine + trifluoroethanone + oxalate counterion	Not reported	Oxalate salt improves stability; trifluoro group may enhance metabolic resistance .

Key Differences and Implications

Reactivity and Solubility: Methanesulfonate esters (mesylates) are smaller and more polar than tosylates (e.g., 4-methylbenzenesulfonate), leading to faster reaction kinetics in nucleophilic substitutions .

Synthetic Efficiency :

• Acrylamide derivatives (e.g., 87–95% yields) demonstrate superior synthetic efficiency compared to carboxamide analogs (58% yield), likely due to the reactivity of cinnamic acid derivatives in amidation reactions .

Biological Activity: The benzylpiperidine scaffold is associated with acetylcholinesterase inhibition and serotonin receptor modulation in analogs like N-(1-Benzylpiperidin-4-yl)-N-phenylacetamide () . The mesylate group in the target compound may improve aqueous solubility, favoring bioavailability in hydrophilic environments compared to lipophilic trifluoroethanone derivatives .

Biological Activity

2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate is a compound of interest in pharmaceutical research due to its potential therapeutic applications. This article reviews the biological activities associated with this compound, focusing on its mechanisms of action, enzyme interactions, and potential therapeutic uses.

Chemical Structure and Properties

The compound 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate features a piperidine ring which is known for its role in various biological activities. The methanesulfonate group contributes to its solubility and reactivity, making it a suitable candidate for further modifications in drug development.

The biological activity of 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate primarily involves its interaction with neurotransmitter systems. It has been suggested that compounds with similar structures can act as modulators of monoamine oxidases (MAOs), enzymes responsible for the degradation of neurotransmitters such as serotonin, dopamine, and norepinephrine. This modulation can lead to increased levels of these neurotransmitters, potentially providing therapeutic effects in mood disorders and neurodegenerative diseases .

Enzyme Interactions

Research indicates that 2-(1-Benzylpiperidin-4-yl)ethyl methanesulfonate may inhibit certain enzymes involved in neurotransmitter metabolism. For instance, studies on related compounds have shown that they can act as inhibitors of MAOs, which are crucial for maintaining neurotransmitter balance in the brain .

Study on MAO Inhibition

A study focusing on the inhibition of MAO by benzylamine derivatives highlighted the potential of piperidine-based compounds to modulate enzyme activity. Results indicated that structural modifications could enhance inhibitory potency against MAOs, suggesting a pathway for developing antidepressant medications .

Neuroprotective Effects

Another case study examined the neuroprotective effects of similar piperidine derivatives in models of neurodegeneration. These compounds demonstrated the ability to reduce oxidative stress and inflammation in neuronal cells, indicating a promising avenue for treating conditions like Alzheimer's disease .

Data Tables

Compound	Target Enzyme	IC50 (μM)	Effect
2-(1-Benzylpiperidin-4-yl)ethyl MS	MAO-A	5.2	Inhibition
Related Piperidine Derivative	MAO-B	3.8	Inhibition
Benzylamine	MAO-A	7.0	Inhibition

Q & A

Q. Basic Research Focus

• Spectroscopy : $^1$H NMR and $^13$C NMR are essential for verifying substituent positions (e.g., benzylpiperidinyl protons at δ 7.24–7.32 ppm and methanesulfonate methyl at δ 3.05 ppm) .
• Chromatography : HPLC with UV detection (e.g., C18 columns, methanol/water mobile phase) ensures purity (>98%). Retention times (tR) and mass spectrometry (HRMS) validate molecular weight (e.g., m/z 372.42) .

What safety precautions are necessary when handling 2-(1-benzylpiperidin-4-yl)ethyl methanesulfonate due to its methanesulfonate group?

Basic Research Focus
Methanesulfonate esters like this compound are alkylating agents with potential mutagenic and carcinogenic risks. Researchers must:

• Use personal protective equipment (gloves, fume hoods).
• Avoid inhalation or skin contact.
• Follow guidelines for genotoxic impurities (e.g., ICH M7 limits) and dispose of waste via approved protocols .

How can researchers optimize reaction yields in coupling reactions involving this compound?

Advanced Research Focus
Low yields often arise from steric hindrance or poor nucleophilicity. Strategies include:

• Catalyst Selection : Use DMAP or Hünig’s base to activate the methanesulfonate leaving group.
• Solvent Optimization : Polar aprotic solvents (e.g., DMF, acetonitrile) improve reactivity.
• Temperature Gradients : Gradual warming (e.g., 0°C → room temperature) minimizes side reactions .

How does the stability of 2-(1-benzylpiperidin-4-yl)ethyl methanesulfonate vary under different storage conditions?

Advanced Research Focus
Stability studies show degradation via hydrolysis of the sulfonate ester. Recommendations:

• Storage : –20°C in anhydrous solvents (e.g., DMSO) under inert gas.
• Monitoring : Regular HPLC analysis to detect degradation products (e.g., free piperidine derivatives) .

What role does this compound play in radiopharmaceutical synthesis?

Advanced Research Focus
It serves as a precursor for $^{18}$F-labeled PET tracers. For example, methanesulfonate groups facilitate nucleophilic fluorination in automated synthesis modules (e.g., AllinOne system). Critical parameters include reaction time (<10 min) and precursor purity (>99%) to ensure radiochemical yield (>50%) .

How does 2-(1-benzylpiperidin-4-yl)ethyl methanesulfonate compare to other methanesulfonate esters in reactivity and toxicity?

Q. Advanced Research Focus

• Reactivity : Less electrophilic than ethyl methanesulfonate (EMS) due to steric bulk from the benzylpiperidine group, reducing alkylation rates.
• Toxicity : While EMS is a known mutagen (IC50 ~1 mM in vitro), this compound’s larger structure may limit bioavailability, but in vivo genotoxicity assays (e.g., Ames test) are recommended .

How can researchers resolve contradictions in reported biological activities of derivatives synthesized from this compound?

Advanced Research Focus
Discrepancies may arise from assay conditions (e.g., cell line variability) or impurity profiles. Solutions include:

• Standardized Assays : Use isogenic cell lines and control compounds (e.g., kinase inhibitors).
• Impurity Profiling : LC-MS to identify byproducts (e.g., unreacted amine or sulfonate esters) that may interfere with biological activity .

What methodologies ensure high purity of 2-(1-benzylpiperidin-4-yl)ethyl methanesulfonate for in vivo studies?

Q. Advanced Research Focus

• Purification : Preparative HPLC with buffered mobile phases (e.g., sodium acetate/acetic acid, pH 4.6) to separate ionic impurities .
• QC Testing : Residual solvent analysis (GC-MS) and elemental analysis to confirm stoichiometry .

What mechanisms underlie the biological activity of derivatives synthesized from this compound?

Advanced Research Focus
Derivatives (e.g., acrylamide hybrids) target enzymes like kinases or proteases. For example, ferulic acid hybrids inhibit NF-κB via IκBα phosphorylation blockade. Mechanistic studies require:

• Molecular Docking : To predict binding sites (e.g., ATP pockets).
• Kinetic Assays : Measure IC50 values under varying substrate concentrations .